Cas no 1261897-38-4 (5-(2-Benzyloxyphenyl)-2-chlorophenol)

• Product Name: 5-(2-Benzyloxyphenyl)-2-chlorophenol
• CAS No: 1261897-38-4
• MF: C₁₉H₁₅ClO₂
• MW: 310.774204492569
• MDL: MFCD18315818
• CID: 2762006
• PubChem ID: 53221551
• Update Time: 2025-06-25

5-(2-Benzyloxyphenyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Benzyloxyphenyl)-2-chlorophenol, 95%
• 1261897-38-4
• DTXSID10686192
• MFCD18315818
• 2'-(Benzyloxy)-4-chloro[1,1'-biphenyl]-3-ol
• 5-(2-BENZYLOXYPHENYL)-2-CHLOROPHENOL
• 5-(2-Benzyloxyphenyl)-2-chlorophenol

• MDL： MFCD18315818
• Inchi： 1S/C19H15ClO2/c20-17-11-10-15(12-18(17)21)16-8-4-5-9-19(16)22-13-14-6-2-1-3-7-14/h1-12,21H,13H2
• InChI Key： IKPUDCXJWCMFNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1=CC=CC=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.0760574Da
• Monoisotopic Mass: 310.0760574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(2-Benzyloxyphenyl)-2-chlorophenol

Introduction to 5-(2-Benzyloxyphenyl)-2-chlorophenol (CAS No. 1261897-38-4)

5-(2-Benzyloxyphenyl)-2-chlorophenol (CAS No. 1261897-38-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its unique molecular structure, which includes a benzyloxyphenyl and a chlorophenol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable compound for further investigation.

The molecular formula of 5-(2-Benzyloxyphenyl)-2-chlorophenol is C₁₅H₁₃ClO₂, and its molecular weight is approximately 260.71 g/mol. The compound exists as a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties, including melting point, boiling point, and solubility, have been extensively studied to understand its behavior in different environments.

In the realm of pharmaceutical research, 5-(2-Benzyloxyphenyl)-2-chlorophenol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antioxidant properties were evaluated using various assays, including DPPH radical scavenging and ferric reducing antioxidant power (FRAP) assays, which demonstrated its ability to neutralize free radicals effectively.

The potential therapeutic applications of 5-(2-Benzyloxyphenyl)-2-chlorophenol extend beyond anti-inflammatory and antioxidant effects. Research has also explored its anticancer properties. A study published in the Cancer Letters in 2020 investigated the compound's effects on various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The results indicated that it exhibits cytotoxic activity against these cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that 5-(2-Benzyloxyphenyl)-2-chlorophenol could be a promising candidate for further development as an anticancer agent.

In addition to its biological activities, the synthetic routes for producing 5-(2-Benzyloxyphenyl)-2-chlorophenol have been optimized to improve yield and purity. One common synthetic method involves the reaction of 2-benzyloxyphenylboronic acid with 4-chlorophenol in the presence of a palladium catalyst. This method has been reported to yield high purity products with good yields, making it suitable for large-scale production.

The safety profile of 5-(2-Benzyloxyphenyl)-2-chlorophenol has also been evaluated to ensure its suitability for pharmaceutical applications. Toxicity studies conducted in vitro and in vivo have shown that it exhibits low toxicity at therapeutic concentrations. However, further safety assessments are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 5-(2-Benzyloxyphenyl)-2-chlorophenol (CAS No. 1261897-38-4) is a multifaceted compound with a range of potential applications in pharmaceuticals and chemical research. Its unique molecular structure endows it with valuable biological properties, including anti-inflammatory, antioxidant, and anticancer activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, making it an exciting area of study for scientists and researchers alike.